Cas no 2648981-98-8 (3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole)

• Product Name: 3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole
• CAS No: 2648981-98-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5569479
• PubChem ID: 165595261
• Update Time: 2025-05-21

3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2648981-98-8
• EN300-1645747
• 3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole

• Inchi： 1S/C8H15NO/c1-4-8(2)5-7(10-3)9-6-8/h4-6H2,1-3H3
• InChI Key： VMESNTXJOKSDDZ-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C)(CC)CN=1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.6Ų

Additional information on 3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole

Comprehensive Analysis of 3-Ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole (CAS No. 2648981-98-8): Properties, Applications, and Industry Insights

The compound 3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole (CAS No. 2648981-98-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic molecule features a pyrrole ring substituted with ethyl, methoxy, and methyl groups, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyrrole derivatives synthesis," "3,4-dihydro-2H-pyrrole applications," and "CAS 2648981-98-8 supplier," reflecting its growing relevance in scientific and industrial circles.

From a structural perspective, the presence of both methoxy and ethyl groups in 3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole contributes to its electron-rich nature, which is critical for reactions involving nucleophilic substitution or coordination chemistry. Recent studies highlight its role as a precursor in the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. The compound's stability under physiological conditions makes it a candidate for "drug discovery scaffolds," a trending topic in medicinal chemistry forums and AI-driven research platforms.

In the agrochemical sector, derivatives of 3,4-dihydro-2H-pyrrole are explored for their potential as plant growth regulators or pest control agents. The methoxy group's ability to influence lipophilicity aligns with current industry demands for environmentally friendly formulations. Searches for "sustainable agrochemical intermediates" and "green chemistry pyrrole compounds" often lead to discussions about this compound's utility. Furthermore, its compatibility with catalytic hydrogenation and cross-coupling reactions positions it as a valuable building block for high-value chemicals.

The synthesis of 3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole typically involves cyclization reactions of appropriately substituted linear precursors, a process optimized for scalability and yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for quality control, ensuring compliance with regulatory standards. As interest in "custom chemical synthesis" grows, suppliers emphasize batch-to-batch consistency and documentation for CAS No. 2648981-98-8 to meet pharmaceutical Good Manufacturing Practices (GMP) requirements.

Emerging trends in material science also leverage this compound's properties. Its incorporation into conductive polymers or coordination frameworks is under investigation, driven by searches for "organic electronic materials" and "metal-organic frameworks (MOFs)." The pyrrole core's ability to coordinate with transition metals opens avenues for catalytic applications, resonating with the global push toward renewable energy technologies.

In conclusion, 3-ethyl-5-methoxy-3-methyl-3,4-dihydro-2H-pyrrole (CAS No. 2648981-98-8) represents a multifaceted compound with cross-disciplinary relevance. Its alignment with hot topics like "precision medicine," "green synthesis," and "advanced materials" ensures sustained interest from both academic and industrial stakeholders. Future research may uncover novel applications, further solidifying its position in the chemical landscape.